Regorafenib Monohydrate Regorafenib Monohydrate Regorafenib hydrate is a hydrate that is the monohydrate form of anhydrous regorafenib. Used for for the treatment of metastatic colorectal cancer in patients who have previously received chemotherapy, anti-EGFR or anti-VEGF therapy. It has a role as an antineoplastic agent, a tyrosine kinase inhibitor and a hepatotoxic agent. It contains a regorafenib.
See also: Regorafenib (has active moiety).
Brand Name: Vulcanchem
CAS No.: 1019206-88-2
VCID: VC0001473
InChI: InChI=1S/C21H15ClF4N4O3.H2O/c1-27-19(31)18-10-13(6-7-28-18)33-12-3-5-17(16(23)9-12)30-20(32)29-11-2-4-15(22)14(8-11)21(24,25)26;/h2-10H,1H3,(H,27,31)(H2,29,30,32);1H2
SMILES: Array
Molecular Formula: C21H17ClF4N4O4
Molecular Weight: 500.8 g/mol

Regorafenib Monohydrate

CAS No.: 1019206-88-2

Cat. No.: VC0001473

Molecular Formula: C21H17ClF4N4O4

Molecular Weight: 500.8 g/mol

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Regorafenib Monohydrate - 1019206-88-2

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Description Regorafenib hydrate is a hydrate that is the monohydrate form of anhydrous regorafenib. Used for for the treatment of metastatic colorectal cancer in patients who have previously received chemotherapy, anti-EGFR or anti-VEGF therapy. It has a role as an antineoplastic agent, a tyrosine kinase inhibitor and a hepatotoxic agent. It contains a regorafenib.
See also: Regorafenib (has active moiety).
CAS No. 1019206-88-2
Molecular Formula C21H17ClF4N4O4
Molecular Weight 500.8 g/mol
IUPAC Name 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]-3-fluorophenoxy]-N-methylpyridine-2-carboxamide;hydrate
Standard InChI InChI=1S/C21H15ClF4N4O3.H2O/c1-27-19(31)18-10-13(6-7-28-18)33-12-3-5-17(16(23)9-12)30-20(32)29-11-2-4-15(22)14(8-11)21(24,25)26;/h2-10H,1H3,(H,27,31)(H2,29,30,32);1H2
Standard InChI Key ZOPOQLDXFHBOIH-UHFFFAOYSA-N
Canonical SMILES CNC(=O)C1=NC=CC(=C1)OC2=CC(=C(C=C2)NC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)F

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